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Compound of Interest

Compound Name:
2-(3,4-

Dimethylphenoxy)ethanamine

CAS No.: 26646-48-0

Cat. No.: B1301286

Get Quote

An objective comparison of the biological performance of 2-(3,4-
Dimethylphenoxy)ethanamine derivatives and its structural analogs, supported by

experimental data.

Due to a lack of specific quantitative structural-activity relationship (SAR) data for 2-(3,4-
Dimethylphenoxy)ethanamine derivatives, this guide provides a comparative analysis based

on closely related phenoxyethanamine and phenethylamine analogs. The presented data,

experimental protocols, and mechanistic insights are drawn from published research on these

related compounds to infer potential SAR trends for the title class of molecules.

Introduction to Phenoxyethanamine Derivatives
Phenoxyethanamine derivatives are a class of organic compounds characterized by a phenoxy

group linked to an ethylamine moiety. This structural scaffold is present in a wide array of

pharmaceuticals and research chemicals, demonstrating its versatility in interacting with

various biological targets.[1] These compounds have been explored for their potential in
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treating conditions such as depression, anxiety, and hypertension, primarily due to their ability

to modulate the function of receptors and transporters in the central nervous system.[1] The

core structure allows for systematic modifications to fine-tune pharmacological properties,

making it an attractive template for drug design.

The general structure of a 2-phenoxyethanamine derivative is shown below:

Caption: General chemical structure of 2-phenoxyethanamine derivatives.

Substitutions on the phenyl ring (R), the ethylamine side chain, and the terminal amino group

(R' and R'') can significantly influence the compound's lipophilicity, electronic properties,

metabolic stability, and ultimately, its biological activity.

Comparative Biological Activity Data
The biological activity of phenoxyethanamine and its analogs has been evaluated against

various targets, including monoamine oxidases (MAO), adrenoceptors, and serotonin (5-HT)

receptors. The following tables summarize quantitative data from studies on structurally related

compounds.

Monoamine Oxidase (MAO) Inhibition
A series of 2-phenoxyacetamide analogues, which are structurally similar to

phenoxyethanamine derivatives, were evaluated for their inhibitory potency against MAO-A and

MAO-B.
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Compound R Group
IC₅₀ MAO-A
(µM)

IC₅₀ MAO-B
(µM)

Selectivity
Index (SI = IC₅₀
B/A)

1 4-OCH₃ 0.025 ± 0.003 6.13 ± 0.45 245

2 4-CH₃ 0.28 ± 0.02 8.32 ± 0.67 30

3 4-F 0.31 ± 0.03 9.15 ± 0.78 29

4 4-Cl 0.42 ± 0.04 10.2 ± 0.91 24

5 H 0.55 ± 0.05 11.8 ± 1.03 21

6 4-NO₂ 2.13 ± 0.18 > 50 > 23

7 4-CHO 0.09 ± 0.01 1.23 ± 0.11 14

8 4-CH=NOH 0.04 ± 0.004 0.52 ± 0.04 13

9
4-CH=N-

propargyl
0.018 ± 0.002 0.07 ± 0.006 4

Data extracted from a study on 2-phenoxyacetamide analogues.

SAR Insights:

Electron-donating groups at the para-position of the phenyl ring (e.g., 4-OCH₃) enhance

MAO-A inhibitory activity and selectivity.

Electron-withdrawing groups (e.g., 4-NO₂) generally decrease potency.

Modification of a 4-formyl group to an oxime and further to a propargyl imine significantly

increases potency for both MAO-A and MAO-B.

Adrenergic Receptor Activity
Phenoxypropanolamine derivatives, another class of related compounds, have been assessed

for their agonistic activity at the human beta3-adrenoceptor.
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Compound Structure pKᵢ %Eₘₐₓ

SWR-0334NA

(E)-[4-[5-[(3-phenoxy-

2-

hydroxypropyl)amino]-

2-pentene-3-yl]

phenoxy]acetic acid

sodium salt

6.11 100.26

SWR-0335SA

(E)-[4-[5-[(3-phenoxy-

2-

hydroxypropyl)amino]-

2-pentene-3-yl]

phenoxy] acetic acid

ethanedioic acid

6.42 86.99

SWR-0342SA

S-(Z)-[4-[[1-[2-[(2-

hydroxy-3-

phenoxypropyl)]amino

] ethyl]-1-

propenyl]phenoxy]

acetic acid

ethanedioic acid

6.67 89.23

SWR-0348SA-SITA

(E)-[4-[5-[(3-phenoxy-

2-

hydroxypropyl)amino]-

2-hexene-3-yl]

phenoxy]acetic acid

ethanedioic acid

6.84 86.63

SWR-0361SA

(E)-N-methyl[4-[5-[(3-

phenoxy-2-

hydroxypropyl)amino]-

2-pentene-3-

yl]phenoxy]acetoamid

e ethanedioic acid

6.55 86.44

Data from a study on phenoxypropanolamine derivatives at the human beta3-adrenoceptor.
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SAR Insights:

These compounds, featuring a phenoxypropanolamine core, demonstrate high agonistic

activity at the beta3-adrenoceptor.

Compound SWR-0334NA exhibited full agonist activity despite having a lower binding affinity

compared to other analogs in the series.

Serotonin 5-HT₂A Receptor Binding Affinity
The structure-activity relationship of phenethylamine derivatives, the parent class of

compounds, has been extensively studied at the 5-HT₂A receptor.

Compound R¹ (para) R³ (N-substituent) Kᵢ (nM)

1 H H 126.3

2 OCH₃ H 243.7

3 NO₂ H 311.2

4 Cl H 46.5

5 H 2-methoxyphenyl 4.8

6 H 2-fluorophenyl 11.2

7 H 2,3-dimethoxyphenyl 2.5

Data from a study on phenethylamine derivatives' binding affinity for the 5-HT₂A receptor.

SAR Insights:

Substitution on the phenyl ring at the para-position (R¹) with a halogen (Cl) increases binding

affinity compared to H, OCH₃, or NO₂.[2]

The addition of a second phenyl group on the nitrogen atom (R³) significantly increases

binding affinity.[2]
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Substituents on this second phenyl ring, particularly at the ortho position, further enhance

affinity.[2]

Experimental Protocols
Detailed methodologies for the key experiments cited are provided below to allow for

replication and comparison.

In Vitro Fluorometric MAO Inhibition Assay
This protocol outlines a general method for assessing MAO inhibition using a fluorometric

assay that measures the production of hydrogen peroxide (H₂O₂).
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MAO Inhibition Assay Workflow

Reagent & Compound
Preparation

Plate Loading
(Test compounds, Controls)

Pre-incubation
(MAO enzyme + compounds)

Reaction Initiation
(Add substrate + probe)

Incubation
(37°C, protected from light)

Data Acquisition
(Measure fluorescence)

Data Analysis
(% Inhibition, IC₅₀)

Click to download full resolution via product page

Caption: Workflow for a fluorometric MAO inhibition assay.

Methodology:
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Reagent Preparation: Prepare assay buffer, MAO-A or MAO-B enzyme, a suitable substrate

(e.g., p-tyramine), and a fluorescent probe (e.g., Amplex Red) according to the

manufacturer's instructions.

Compound Preparation: Dissolve test compounds in a suitable solvent (e.g., DMSO) to

create stock solutions. Perform serial dilutions of the test compounds in the assay buffer.

Assay Procedure:

Add the test compound dilutions to the wells of a 96-well black plate.

Include necessary controls: a no-enzyme control, a no-inhibitor (vehicle) control, and a

positive control with a known inhibitor (e.g., clorgyline for MAO-A, selegiline for MAO-B).

Pre-incubate the plate with the MAO enzyme and test compounds for a specified time

(e.g., 15 minutes at 37°C).

Initiate the reaction by adding the substrate and fluorescent probe mixture to all wells.

Incubate the plate at 37°C, protected from light, for a defined period.

Data Acquisition: Measure the fluorescence intensity at the appropriate excitation and

emission wavelengths (e.g., 530 nm excitation / 585 nm emission for Amplex Red).

Data Analysis: Calculate the percent inhibition for each concentration of the test compound

relative to the vehicle control. Determine the IC₅₀ value by fitting the data to a dose-response

curve.

cAMP Accumulation Assay for Gs-Coupled Receptors
This protocol describes a method for determining the activation of Gs-coupled adrenoceptors

by measuring the accumulation of intracellular cyclic adenosine monophosphate (cAMP).

Methodology:

Cell Culture and Seeding: Culture cells expressing the receptor of interest (e.g., HEK293

cells) and seed them into 96-well or 384-well plates. Allow cells to adhere overnight.
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Compound Preparation: Prepare stock solutions of a phosphodiesterase (PDE) inhibitor

(e.g., IBMX), the reference agonist, and test compounds in a suitable solvent like DMSO.

Prepare serial dilutions in stimulation buffer containing the PDE inhibitor.

Cell Stimulation:

Remove the culture medium from the wells and wash once with PBS.

Add the stimulation buffer containing the PDE inhibitor and pre-incubate for 15-30 minutes

at room temperature.

Add the serially diluted reference agonist or test compounds to the respective wells.

Incubate the plate at room temperature for the optimized stimulation time (e.g., 30

minutes).

Cell Lysis and cAMP Detection:

Lyse the cells by adding the lysis buffer provided in a commercial cAMP assay kit (e.g.,

HTRF, AlphaScreen, or fluorescence-based kits).

Proceed with the detection steps as per the manufacturer’s instructions, which typically

involve competitive binding between cellular cAMP and a labeled cAMP conjugate to a

specific antibody.

Data Acquisition and Analysis:

Measure the signal (e.g., fluorescence ratio) using a compatible plate reader.

Generate a cAMP standard curve to quantify the amount of cAMP produced.

Plot the concentration-response data and fit to a sigmoidal curve to determine the EC₅₀

and Eₘₐₓ values for each compound.

Signaling Pathways
The biological effects of phenoxyethanamine derivatives are often mediated through G-protein

coupled receptors (GPCRs), such as serotonin receptors. Agonism at the 5-HT₂A receptor, for
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instance, primarily involves the Gq/11 signaling pathway.

5-HT₂A Receptor Gq/11 Signaling Pathway

5-HT₂A Agonist
(e.g., Phenoxyethanamine derivative)

5-HT₂A Receptor

Binds

Gαq/11

Activates

Phospholipase C (PLC)

Activates

PIP₂

Hydrolyzes

IP₃ DAG

Endoplasmic
Reticulum

Binds to receptor

Protein Kinase C
(PKC)

Activates

Ca²⁺ Release

Cellular Responses
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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